Cas no 152007-80-2 (3-Azatricyclo[3.2.2.01,5]nonane(9CI))

3-Azatricyclo[3.2.2.01,5]nonane(9CI) structure
152007-80-2 structure
Product Name:3-Azatricyclo[3.2.2.01,5]nonane(9CI)
CAS No:152007-80-2
MF:C8H13N
MW:123.195522069931
CID:99372
PubChem ID:45092446
Update Time:2025-04-18

3-Azatricyclo[3.2.2.01,5]nonane(9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Azatricyclo[3.2.2.01,5]nonane(9CI)
    • 3-Azatricyclo[3.2.2.0~1,5~]nonane
    • DTXSID80666961
    • 152007-80-2
    • Inchi: 1S/C8H13N/c1-2-8-4-3-7(1,8)5-9-6-8/h9H,1-6H2
    • InChI Key: PBLZGLDFYOOGJJ-UHFFFAOYSA-N
    • SMILES: N1CC23CCC2(C1)CC3

Computed Properties

  • Exact Mass: 123.10489
  • Monoisotopic Mass: 123.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12A^2
  • XLogP3: 0.8

Experimental Properties

  • PSA: 12.03
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.